Cas no 228393-80-4 (2-(2,4-Dimethylphenyl)oxirane)

• Product Name: 2-(2,4-Dimethylphenyl)oxirane
• CAS No: 228393-80-4
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 5729674
• PubChem ID: 15203042
• Update Time: 2025-08-04

2-(2,4-Dimethylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• AKOS000136611
• EN300-91279
• SCHEMBL8422197
• 228393-80-4
• Z278165274
• 2-(2,4-DIMETHYLPHENYL)OXIRANE
• 2-(2,4-Dimethylphenyl)oxirane

• Inchi： 1S/C10H12O/c1-7-3-4-9(8(2)5-7)10-6-11-10/h3-5,10H,6H2,1-2H3
• InChI Key： YPZGLFAPPDVLFY-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 2-(2,4-Dimethylphenyl)oxirane

Introduction to 2-(2,4-Dimethylphenyl)oxirane (CAS No: 228393-80-4)

2-(2,4-Dimethylphenyl)oxirane, also known as CAS No: 228393-80-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is an epoxide derivative, characterized by its unique structure that combines a substituted phenyl group with an epoxide ring. The molecule's structure and properties make it a valuable intermediate in organic synthesis and a promising material for advanced applications.

The compound's structure consists of a benzene ring substituted with two methyl groups at the 2 and 4 positions, connected to an epoxide group via a methylene bridge. This configuration imparts the molecule with distinct chemical reactivity and physical properties. The epoxide ring, a three-membered cyclic ether, is known for its electrophilic reactivity, making it an attractive target for nucleophilic attacks in various synthetic transformations.

Recent studies have highlighted the potential of 2-(2,4-Dimethylphenyl)oxirane in the development of advanced materials, particularly in the field of polymer science. Researchers have explored its use as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. For instance, the compound has been employed in the synthesis of thermosetting resins that exhibit excellent adhesion and resistance to environmental factors.

In addition to its role in polymer synthesis, CAS No: 228393-80-4 has shown promise in drug discovery and medicinal chemistry. Its unique structure allows for the creation of bioactive molecules with potential therapeutic applications. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, opening new avenues for exploring its pharmacological properties.

The synthesis of 2-(2,4-Dimethylphenyl)oxirane typically involves epoxidation of the corresponding alkene using oxidizing agents such as mCPBA (meta-chloroperbenzoic acid). This reaction is highly efficient and selective, yielding the desired epoxide with excellent purity. Recent research has focused on developing more sustainable and environmentally friendly methods for synthesizing this compound, including the use of enzymatic catalysis and microwave-assisted reactions.

The physical properties of CAS No: 228393-80-4 are well-documented, with a melting point of approximately 55°C and a boiling point around 165°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it convenient for use in various chemical reactions. The compound's stability under normal storage conditions further enhances its utility in industrial and laboratory settings.

One of the most exciting developments involving 2-(2,4-Dimethylphenyl)oxirane is its application in click chemistry. Researchers have demonstrated that this compound can serve as a valuable precursor for constructing complex molecular architectures through [1+1] cycloaddition reactions with azides or other strained alkenes. These reactions are not only highly efficient but also offer excellent control over stereochemistry, making them ideal for synthesizing chiral compounds.

Moreover, the compound has been investigated for its potential in green chemistry initiatives. Its use as an alternative to traditional petrochemical-based raw materials aligns with global efforts to reduce environmental impact and promote sustainable practices in manufacturing processes.

In conclusion, CAS No: 228393-80-4, or 2-(2,4-Dimethylphenyl)oxirane, stands out as a multifaceted compound with wide-ranging applications across various disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science, positions it as a key player in both academic research and industrial innovation.